Cas no 2580093-36-1 (rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo3.2.0heptane-6-carboxylic acid)

• Product Name: rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo3.2.0heptane-6-carboxylic acid
• CAS No: 2580093-36-1
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5657067
• PubChem ID: 165894278
• Update Time: 2025-07-16

rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo3.2.0heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580093-36-1
• EN300-27727641
• rac-(1R,5S,6S,7S)-7-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid
• rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo3.2.0heptane-6-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-15(19)13-11-7-4-8-12(11)14(13)17-16(20)21-9-10-5-2-1-3-6-10/h1-3,5-6,11-14H,4,7-9H2,(H,17,20)(H,18,19)/t11-,12+,13-,14-/m0/s1
• InChI Key： XGPSYTIMDBDGQK-CRWXNKLISA-N
• SMILES： OC([C@@H]1[C@H]([C@@H]2CCC[C@@H]21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo3.2.0heptane-6-carboxylic acid

rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2580093-36-1): An Overview

rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2580093-36-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of bicyclic compounds and features a bicyclo[3.2.0]heptane core with a benzyloxycarbonyl (Cbz) protected amino group and a carboxylic acid moiety.

The benzyloxycarbonyl (Cbz) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization of other parts of the molecule. This protection strategy is crucial in the synthesis of complex peptides and proteins, where precise control over reactivity is essential. The bicyclo[3.2.0]heptane scaffold provides a rigid, three-dimensional structure that can influence the conformational flexibility and binding properties of the molecule, making it an attractive target for drug design.

Recent studies have highlighted the potential of rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. The rigid bicyclo[3.2.0]heptane core was found to enhance the compound's ability to interact with specific protein targets involved in inflammatory pathways.

In another study, researchers at the University of California explored the use of rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid as a lead compound for developing novel antibiotics against multidrug-resistant bacteria. The compound's unique structure allowed it to penetrate bacterial cell walls more effectively than traditional antibiotics, leading to enhanced antibacterial activity against strains such as Staphylococcus aureus and Pseudomonas aeruginosa.

The synthesis of rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid involves several steps that require careful control over stereochemistry and functional group reactivity. One common approach involves the Diels-Alder reaction to form the bicyclo[3.2.0]heptane core, followed by selective functionalization and protection steps to introduce the benzyloxycarbonyl and carboxylic acid groups. The racemic nature of the compound can be addressed through chiral resolution techniques or enantioselective synthesis methods.

The potential applications of rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid extend beyond anti-inflammatory and antibacterial agents. Researchers are also investigating its use as a scaffold for developing inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat binding interfaces. The rigid bicyclo[3.2.0]heptane core provides a stable platform for designing molecules that can disrupt these interactions with high specificity.

In conclusion, rac-(1R,5S,6S,7S)-7-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2580093-36-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into therapeutic agents for various diseases.